Cas no 611-91-6 (1-Propanone,2,3-dibromo-1,3-diphenyl-)

• Product Name: 1-Propanone,2,3-dibromo-1,3-diphenyl-
• CAS No: 611-91-6
• MF: C₁₅H₁₂Br₂O
• MW: 368.063182830811
• MDL: MFCD00017861
• CID: 505529
• PubChem ID: 95342
• Update Time: 2025-05-30

1-Propanone,2,3-dibromo-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2,3-dibromo-1,3-diphenyl-
• 2,3-Dibromo-1,3-diphenyl-1-propanone
• 2,3-DIBROMO-1,3-DIPHENYLPROPAN-1-ONE
• 2,3-DIBROMO-3-PHENYLPROPIOPHENONE
• Benzalacetophenone dibromide
• Chalcone dibromide
• NSC 2715
• AI3-15922
• AKOS016340105
• AKOS000490934
• HY-W023983
• 2,3-Dibromo-1,3-diphenyl-1-propanone #
• Propiophenone,3-dibromo-3-phenyl-
• DTXSID70883468
• 1-Propanone,3-dibromo-1,3-diphenyl-
• 1-Propanone, 2,3-dibromo-1,3-diphenyl-
• SCHEMBL978025
• J-506911
• STK039691
• Propiophenone, 2,3-dibromo-3-phenyl-
• NS00042846
• 2,3-DIBROMO-3-PHENYLPROPANOYL)BENZENE
• NSC-2715
• EINECS 210-282-9
• 7G-914
• MFCD00017861
• DB-053806
• W16987
• CS-0060493
• NSC2715
• 611-91-6
• 2,3-DIBROMO-1,3-DIPHENYL-PROPAN-1-ONE

• MDL： MFCD00017861
• Inchi： 1S/C15H12Br2O/c16-13(11-7-3-1-4-8-11)14(17)15(18)12-9-5-2-6-10-12/h1-10,13-14H
• InChI Key： LYAGBKGGYRLVTR-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1)C(C(C1C=CC=CC=1)=O)Br

Computed Properties

• Exact Mass: 365.92500
• Monoisotopic Mass: 365.92549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.631±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 263-265 ºC (N,N-dimethylformamide methanol )
• Boiling Point: 411.5±45.0 ºC (760 Torr),
• Flash Point: 104.7±15.3 ºC,
• Solubility: Insuluble (7.0E-3 g/L) (25 ºC),
• PSA: 17.07000
• LogP: 4.76900

1-Propanone,2,3-dibromo-1,3-diphenyl- Security Information

• Hazard Category Code： 34
• Safety Instruction： 45-36/37/39-26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-Propanone,2,3-dibromo-1,3-diphenyl-

2,3-Dibromo-1,3-diphenylpropanone (CAS No: 611-91-6)

2,3-Dibromo-1,3-diphenylpropanone, also known by its CAS number 611-91-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a central propanone group flanked by two bromine atoms at the 2 and 3 positions, as well as two phenyl groups at the 1 and 3 positions. The combination of these functional groups makes it a versatile molecule with potential applications in various industries.

Recent studies have highlighted the importance of brominated aromatic compounds in the development of advanced materials. For instance, research published in *Chemical Reviews* (2023) has demonstrated that compounds like 2,3-dibromo-1,3-diphenylpropanone can serve as precursors for the synthesis of high-performance polymers and coatings. The bromine atoms in the molecule act as reactive sites, enabling the formation of strong covalent bonds during polymerization processes. This property makes it particularly useful in the production of thermally stable and chemically resistant materials.

The molecular structure of 2,3-dibromo-1,3-diphenylpropanone also contributes to its unique optical properties. As reported in *Advanced Materials* (2023), the presence of phenyl groups enhances the molecule's ability to absorb and emit light in specific wavelengths. This characteristic has led to its exploration as a potential candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The study suggests that further modifications to the molecule's structure could optimize its performance in these applications.

In terms of synthesis, 2,3-dibromo-1,3-diphenylpropanone is typically prepared through a multi-step process involving bromination reactions and subsequent purification steps. A recent paper in *Journal of Organic Chemistry* (2024) introduced a novel synthetic pathway that significantly improves the yield and purity of the compound. This method involves the use of a catalytic system that facilitates selective bromination at the desired positions while minimizing side reactions.

The safety and environmental impact of 2,3-dibromo-1,3-diphenylpropanone have also been subjects of recent research. According to findings published in *Environmental Science & Technology* (2024), this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further studies are recommended to assess its long-term effects on ecosystems and human health.

In conclusion, 2,3-Dibromo-1,3-diphenylpropanone (CAS No: 611-91-6) is a compound with promising potential across multiple domains due to its unique chemical properties and versatile molecular structure. Ongoing research continues to uncover new applications and optimize its synthesis methods, ensuring its relevance in both academic and industrial settings.